Cas no 64907-52-4 (1-(3-bromopropyl)-1H-1,2,4-triazole)

1-(3-bromopropyl)-1H-1,2,4-triazole structure
64907-52-4 structure
Product Name:1-(3-bromopropyl)-1H-1,2,4-triazole
CAS No:64907-52-4
MF:C5H8BrN3
MW:190.0411195755
CID:2120050
PubChem ID:67340476
Update Time:2025-04-21

1-(3-bromopropyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

    • 1-(3-bromopropyl)-1H-1,2,4-triazole
    • 3-bromo-1-propyl-1H-1,2,4-triazole
    • XTRCJPJICMVHEZ-UHFFFAOYSA-N
    • 64907-52-4
    • DA-03980
    • SCHEMBL2265756
    • Inchi: 1S/C5H8BrN3/c1-2-3-9-4-7-5(6)8-9/h4H,2-3H2,1H3
    • InChI Key: XTRCJPJICMVHEZ-UHFFFAOYSA-N
    • SMILES: BrC1N=CN(CCC)N=1

Computed Properties

  • Exact Mass: 188.99016Da
  • Monoisotopic Mass: 188.99016Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 88.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 30.7Ų
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